![molecular formula C7H10N2O B1387221 3-(Dimethylamino)-2-acetylacrylonitrile CAS No. 885121-98-2](/img/structure/B1387221.png)
3-(Dimethylamino)-2-acetylacrylonitrile
Overview
Description
3-(Dimethylamino)-2-acetylacrylonitrile is a compound that has been investigated for its various properties . It is a pale yellow water-soluble liquid . It has been found to have a stimulating effect in humans and causes a reversal of the hypnotic effect of morphine in mice .
Synthesis Analysis
The synthesis of similar compounds has been documented in the literature. For instance, a compound named (E)-3-(3-(4 (Dimethylamino)Phenyl)Acrylo-yl)-4-Hydroxy-2H-Chromen-2-One was synthesized by the condensation of 3-acetyl-4-hydroxycoumarin with 4-N,N-dimethylaminobenzaldehyde in the presence of piperidine in ethanol .Chemical Reactions Analysis
The compound has been found to participate in various chemical reactions. For instance, it has been used in the preparation of some surfactants . It is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile .Scientific Research Applications
3-(Dimethylamino)-2-acetylacrylonitrile has a variety of applications in scientific research. It can be used as a catalyst in the synthesis of various compounds, such as nitriles, amides, and esters. It can also be used as a reagent for the synthesis of various compounds, such as amines, alcohols, and ketones. This compound is also used in the synthesis of various polymers, such as polyurethanes and polyesters. In addition, this compound is used as a stabilizer for various compounds, such as nitro compounds and amines.
Mechanism of Action
3-(Dimethylamino)-2-acetylacrylonitrile is a versatile compound that can be used in a variety of ways. It works by acting as a catalyst, a reagent, or a stabilizer for various compounds. As a catalyst, this compound facilitates the reaction of two or more compounds by providing the necessary activation energy for the reaction to occur. As a reagent, this compound can be used to synthesize various compounds by reacting with other compounds. As a stabilizer, this compound can be used to stabilize various compounds, such as nitro compounds and amines, by providing a protective layer around the molecules.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of certain neurotransmitters. This compound has also been shown to have an effect on the proliferation of certain types of cancer cells. In addition, this compound has been shown to have an anti-inflammatory effect, as well as an effect on the immune system.
Advantages and Limitations for Lab Experiments
3-(Dimethylamino)-2-acetylacrylonitrile has a variety of advantages for lab experiments. It is a versatile compound that can be used in a variety of ways, such as for synthesis, as a catalyst, and for its biochemical and physiological effects. It is also relatively easy to synthesize, and it is stable in a variety of conditions. However, this compound also has some limitations for lab experiments. It can be toxic in large doses, and it can be difficult to control the reaction conditions when using this compound as a catalyst.
Future Directions
The future of 3-(Dimethylamino)-2-acetylacrylonitrile is promising, as it has a variety of applications in scientific research. Future research could focus on the use of this compound in the synthesis of various compounds, such as amines, alcohols, and ketones. In addition, future research could focus on the use of this compound as a catalyst for various reactions, as well as its biochemical and physiological effects. Finally, future research could focus on the development of new methods for synthesizing this compound, as well as new methods for controlling the reaction conditions when using this compound as a catalyst.
Safety and Hazards
properties
IUPAC Name |
(2E)-2-(dimethylaminomethylidene)-3-oxobutanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-6(10)7(4-8)5-9(2)3/h5H,1-3H3/b7-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLEZLQVGCSBJJE-FNORWQNLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(=CN(C)C)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C(=C/N(C)C)/C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.